3-[(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzoic acid
3-[(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzoic acid
Brand Name:
Vulcanchem
CAS No.:
386705-82-4
VCID:
VC0448059
InChI:
InChI=1S/C13H13ClN2O2/c1-8-12(14)9(2)16(15-8)7-10-4-3-5-11(6-10)13(17)18/h3-6H,7H2,1-2H3,(H,17,18)
SMILES:
CC1=C(C(=NN1CC2=CC(=CC=C2)C(=O)O)C)Cl
Molecular Formula:
C13H13ClN2O2
Molecular Weight:
264.71g/mol
3-[(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzoic acid
CAS No.: 386705-82-4
Main Products
VCID: VC0448059
Molecular Formula: C13H13ClN2O2
Molecular Weight: 264.71g/mol
CAS No. | 386705-82-4 |
---|---|
Product Name | 3-[(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzoic acid |
Molecular Formula | C13H13ClN2O2 |
Molecular Weight | 264.71g/mol |
IUPAC Name | 3-[(4-chloro-3,5-dimethylpyrazol-1-yl)methyl]benzoic acid |
Standard InChI | InChI=1S/C13H13ClN2O2/c1-8-12(14)9(2)16(15-8)7-10-4-3-5-11(6-10)13(17)18/h3-6H,7H2,1-2H3,(H,17,18) |
Standard InChIKey | GJHQJRIFWUSACQ-UHFFFAOYSA-N |
SMILES | CC1=C(C(=NN1CC2=CC(=CC=C2)C(=O)O)C)Cl |
Canonical SMILES | CC1=C(C(=NN1CC2=CC(=CC=C2)C(=O)O)C)Cl |
PubChem Compound | 840111 |
Last Modified | Nov 11 2021 |
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